Operando UV-Visspectroscopy of a catalytic solid in a pilot-scale reactor: deactivation of a CrOx/Al2O3 propane dehydrogenation catalyst†

Chemical Communications Pub Date: 2013-01-04 DOI: 10.1039/C2CC38978A

Abstract

A novel operando UV-Vis spectroscopic set-up has been constructed and tested for the investigation of catalyst bodies loaded in a pilot-scale reactor under relevant reaction conditions. Spatiotemporal insight into the formation and burning of coke deposits on an industrial CrOx/Al2O3 catalyst during propane dehydrogenation has been obtained.

Graphical abstract: Operando UV-Vis spectroscopy of a catalytic solid in a pilot-scale reactor: deactivation of a CrOx/Al2O3 propane dehydrogenation catalyst
Operando UV-Visspectroscopy of a catalytic solid in a pilot-scale reactor: deactivation of a CrOx/Al2O3 propane dehydrogenation catalyst†
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